1,5-Anhydro-D-glucitol

• CAS No.: 154-58-5
• Product Name: 1,5-Anhydro-D-glucitol
• Molecular Formula: C6H12O5
• Molecular Weight: 164.16 g/mol
• IUPAC Name: (2R,3S,4R,5S)-2-(hydroxymethyl)oxane-3,4,5-triol
• Standard InChI: InChI=1S/C6H12O5/c7-1-4-6(10)5(9)3(8)2-11-4/h3-10H,1-2H2/t3-,4+,5+,6+/m0/s1
• Standard InChIKey: MPCAJMNYNOGXPB-SLPGGIOYSA-N
• Isomeric SMILES: C1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O
• SMILES: C1C(C(C(C(O1)CO)O)O)O
• Canonical SMILES: C1C(C(C(C(O1)CO)O)O)O
• Melting Point: 142-143°C
• Physical Description: Solid
• Description: 1,5-anhydro-D-glucitol is an anhydro sugar of D-glucitol. It has a role as a human metabolite. It derives from a D-glucitol.; 1, 5-Anhydrosorbitol, also known as 1, 5-anhydroglucitol or 1-deoxyglucose, belongs to the class of organic compounds known as monosaccharides. Monosaccharides are compounds containing one carbohydrate unit not glycosidically linked to another such unit, and no set of two or more glycosidically linked carbohydrate units. Monosaccharides have the general formula CnH2nOn. 1, 5-Anhydrosorbitol exists as a solid, very soluble (in water), and a very weakly acidic compound (based on its pKa). 1, 5-Anhydrosorbitol has been found in human prostate tissue, and has also been primarily detected in saliva, blood, sweat, and cerebrospinal fluid. Within the cell, 1, 5-anhydrosorbitol is primarily located in the cytoplasm. 1, 5-Anhydrosorbitol can be biosynthesized from D-glucitol.
• Synonyms: 1,5-anhydro-D-glucitol; 1,5-anhydro-D-sorbitol; 1,5-anhydroglucitol; 1,5-anhydrosorbitol; 1,5-sorbitan; 1-deoxy-D-glucopyranose; 1-deoxy-D-glucose; 1-deoxyglucose; aceritol; D-glucitol, 1,5-anhydro-; D-glucose, 1-deoxy-; polygalitol
• PubChem Compound: 64960
• Last Modified: Nov 11 2021